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Compound of Interest

Compound Name: Sodium phosphide

CAS No.: 12058-85-4

Cat. No.: B1585517

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing the

oxidation of sodium phosphide during storage.

Troubleshooting Guide
Issue: Suspected Oxidation of Sodium Phosphide

If you observe any of the following, your sodium phosphide may have been compromised by

oxidation or reaction with moisture.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Logical Flow for Troubleshooting Sodium Phosphide Storage Issues

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Clean Glassware

Oven Dry (≥125°C, ≥4h)

Assemble Hot & Begin Inert Gas Flush

Connect to Schlenk Line

Evacuate Container (Vacuum)

Backfill with Inert Gas

Repeat Evacuate/Backfill Cycle (3x)

Cycle 1 & 2

Maintain Positive Inert Gas Pressure

After 3rd Cycle

Container is Ready for Use
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Atmospheric Contaminants

Degradation Products

Moisture (H₂O)

Phosphine Gas (PH₃)
(Toxic, Flammable) Sodium Hydroxide (NaOH)

Oxygen (O₂)

Sodium Oxides/Phosphates

Sodium Phosphide (Na₃P)

+ H₂O (Hydrolysis) + H₂O + O₂ (Oxidation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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